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For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Hydroxyoctanoic acid, also known as 8-hydroxycaprylic acid, is an omega-hydroxy fatty
acid that is emerging as a molecule of interest in various scientific fields. Structurally, it is an
eight-carbon straight-chain fatty acid with a hydroxyl group at the terminal (w) position.[1][2][3]
This bifunctional nature, possessing both a carboxylic acid and a primary alcohol, makes it a
versatile building block in chemical synthesis and a molecule with potential biological
significance. It is a known constituent of royal jelly and certain honeys.[3] This technical guide
provides a comprehensive overview of the chemical properties, structure, and relevant
experimental protocols for 8-hydroxyoctanoic acid.

Chemical Structure and Identifiers

The fundamental structure of 8-hydroxyoctanoic acid consists of an octanoic acid backbone
with a hydroxyl group substituting one of the hydrogens on the terminal methyl group.
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Identifier Value

IUPAC Name 8-hydroxyoctanoic acid

CAS Number 764-89-6

PubChem CID 69820[2]

Molecular Formula CsH1603

SMILES OCCCCcCCCC(=0)0

InChlKey KDMSVYIHKLZKET-UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physicochemical properties of 8-hydroxyoctanoic acid is presented
below. These properties are crucial for its handling, storage, and application in experimental

settings.
Property Value Source
Molecular Weight 160.21 g/mol [2]

White to light yellow crystalline
Appearance _ [3]
powder/solid

Melting Point 59-63 °C

Boiling Point 130 °C at 1 mmHg [3]
pKa (Predicted) 477 £0.10

Solubility Soluble in ethanol.

Quantitative data in other
organic solvents is not readily

available.

Experimental Protocols
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Synthesis of 8-Hydroxyoctanoic Acid from 6-
Chlorohexan-1-ol

This protocol outlines a common laboratory synthesis of 8-hydroxyoctanoic acid.[4][5]
Materials:

e 6-chlorohexan-1-ol

» Diethyl malonate

e Sodium ethoxide solution (21% in ethanol)
» Formic acid

o p-Toluenesulfonic acid monohydrate

e Sodium hydroxide

e Hydrochloric acid

o Ethyl acetate

o Toluene

e 2-Propanol

Potassium hydroxide

Procedure:

e Malonic Ester Synthesis:

o In a round-bottomed flask equipped with a reflux condenser and stirrer, heat a 21%
sodium ethoxide solution in ethanol to 70°C.

o Add diethyl malonate with stirring.
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o To this mixture, add 6-chlorohexan-1-ol and heat the mixture under reflux for
approximately 8 hours.

o Distill off the ethanol. Take up the residue in water and neutralize with dilute hydrochloric
acid.

o Extract the aqueous phase with ethyl acetate.

e Hydrolysis and Decarboxylation:

o Distill off the ethyl acetate from the organic phase.

o To the residue, add formic acid and a catalytic amount of p-toluenesulfonic acid
monohydrate.

o Heat the solution to 100-105°C and distill off the ethyl formate/formic acid azeotrope over
approximately 9 hours.

o After removing the excess formic acid by distillation, decarboxylate the remaining residue.

o Purification:

o Dissolve the crude product in a dilute sodium hydroxide solution.

o Wash the aqueous solution with toluene to remove organic impurities.

o Acidify the aqueous phase to approximately pH 2 with dilute hydrochloric acid to
precipitate the 8-hydroxyoctanoic acid.

o Extract the product with ethyl acetate.

o The combined ethyl acetate phases can be treated with activated charcoal, filtered, and
the solvent removed by distillation.

o Salt Formation (for stability):

o Dissolve the crude 8-hydroxyoctanoic acid in 2-propanol.
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o Add a solution of potassium hydroxide in 2-propanol to precipitate the potassium salt of 8-
hydroxyoctanoic acid, which is more stable for storage.

Fischer Esterification of 8-Hydroxyoctanoic Acid

This is a general protocol for the esterification of a carboxylic acid, which can be adapted for 8-
hydroxyoctanoic acid.[6][7][8]

Materials:

e 8-Hydroxyoctanoic acid

e Methanol (or other desired alcohol)

o Concentrated sulfuric acid (catalyst)

» Dichloromethane

o Water

o Saturated sodium bicarbonate solution

e Saturated sodium chloride solution

e Anhydrous magnesium sulfate

Procedure:

e Reaction Setup:
o In a round-bottomed flask, dissolve 8-hydroxyoctanoic acid in an excess of methanol.
o Carefully add a catalytic amount of concentrated sulfuric acid.

o Attach a reflux condenser and heat the mixture to reflux for an appropriate time (monitor
by TLC).

o Work-up:
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[e]

Cool the reaction mixture and transfer it to a separatory funnel containing water.

(¢]

Rinse the reaction flask with dichloromethane and add it to the separatory funnel.

[¢]

Extract the product into the dichloromethane layer.

[¢]

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution
(caution: effervescence), and saturated sodium chloride solution.

[e]

Dry the organic layer over anhydrous magnesium sulfate.

 Purification:
o Filter off the drying agent and remove the dichloromethane by rotary evaporation.

o The crude ester can be further purified by distillation or column chromatography.

Signaling Pathways and Logical Relationships

Biosynthesis of 8-Hydroxyoctanoic Acid in
Saccharomyces cerevisiae

A metabolic engineering approach has been demonstrated for the de novo biosynthesis of 8-
hydroxyoctanoic acid in yeast. This pathway involves the production of octanoic acid by a
mutated fatty acid synthase, followed by w-hydroxylation catalyzed by a cytochrome P450
enzyme.
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Caption: Biosynthetic pathway of 8-hydroxyoctanoic acid in engineered S. cerevisiae.

General Synthetic Workflow

The synthesis of 8-hydroxyoctanoic acid and its derivatives often follows a logical workflow
starting from readily available precursors.

Starting Materials
(e.g., 6-Chlorohexan-1-ol, Diethyl Malonate)
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Caption: A generalized workflow for the chemical synthesis of 8-hydroxyoctanoic acid.

Baeyer-Villiger Oxidation for Lactone Formation
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8-Hydroxyoctanoic acid can undergo intramolecular esterification to form a lactone. A related
and important reaction is the Baeyer-Villiger oxidation, which can produce the corresponding
lactone from a cyclic ketone precursor.[9][10][11][12][13]

Cyclooctanone
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Caption: Baeyer-Villiger oxidation of cyclooctanone to form the lactone of 8-hydroxyoctanoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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